Cas no 58484-02-9 (O-\u200bβ-\u200bD-\u200bglucopyranosyl-\u200b(1→4)\u200b-\u200bO-\u200bβ-\u200bD-\u200bglucopyranosyl-\u200b(1→4)\u200b-\u200bO-\u200bβ-\u200bD-\u200bglucopyranosyl-\u200b(1→3)\u200b-D-\u200bGlucose)

• Product Name: O-\u200bβ-\u200bD-\u200bglucopyranosyl-\u200b(1→4)\u200b-\u200bO-\u200bβ-\u200bD-\u200bglucopyranosyl-\u200b(1→4)\u200b-\u200bO-\u200bβ-\u200bD-\u200bglucopyranosyl-\u200b(1→3)\u200b-D-\u200bGlucose
• CAS No: 58484-02-9
• MF: C₂₄H₄₂O₂₁
• MW: 666.577690601349
• CID: 2174536
• Update Time: 2023-11-22

O-\u200bβ-\u200bD-\u200bglucopyranosyl-\u200b(1→4)\u200b-\u200bO-\u200bβ-\u200bD-\u200bglucopyranosyl-\u200b(1→4)\u200b-\u200bO-\u200bβ-\u200bD-\u200bglucopyranosyl-\u200b(1→3)\u200b-D-\u200bGlucose Chemical and Physical Properties

Names and Identifiers

• 1,3:1,4-β-glucotetraose (b)
• O-BGTETB
• 1,3:1,4-b-Glucotetraose (B)
• Glc(b1-4)Glc(b1-4)Glc(b1-3)Glc
• beta-D-gluco-hexopyranosyl-(1->4)-beta-D-gluco-hexopyranosyl-(1->4)-beta-D-gluco-hexopyranosyl-(1->3)-D-gluco-hexopyranose
• (3R,4S,5R,6R)-4-[(2S,3R,4R,5S,6R)-5-[(2S,3R,4R,5S,6R)-3,4-Dihydroxy-6-(hydroxymethyl)-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-3,4-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6-
• CID 74539962
• 31--D-Cellotriosyl-glucose (40 mg)
• D-Glucose, O-β-D-glucopyranosyl-(1→4)-O-β-D-glucopyranosyl-(1→4)-O-β-D-glucopyranosyl-(1→3)-
• O-?β-?D-?glucopyranosyl-?(1→4)?-?O-?β-?D-?glucopyranosyl-?(1→4)?-?O-?β-?D-?glucopyranosyl-?(1→3)?-D-?Glucose
• 31-β-D-Cellotriosyl-glucose
• O-\u200bβ-\u200bD-\u200bglucopyranosyl-\u200b(1→4)\u200b-\u200bO-\u200bβ-\u200bD-\u200bglucopyranosyl-\u200b(1→4)\u200b-\u200bO-\u200bβ-\u200bD-\u200bglucopyranosyl-\u200b(1→3)\u200b-D-\u200bGlucose

• Inchi： 1S/C24H42O21/c25-1-5-9(29)11(31)14(34)22(40-5)43-18-7(3-27)41-23(15(35)12(18)32)44-19-8(4-28)42-24(16(36)13(19)33)45-20-10(30)6(2-26)39-21(38)17(20)37/h5-38H,1-4H2/t5-,6-,7-,8-,9-,10-,11+,12-,13-,14-,15-,16-,17-,18-,19-,20+,21?,22+,23+,24+/m1/s1
• InChI Key： ICOUDMDOPFFASW-QGTJYAHMSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O)[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)O)O[C@@H]1[C@H](C(O)O[C@H](CO)[C@H]1O)O

Computed Properties

• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 45
• Rotatable Bond Count: 10
• Complexity: 918
• Topological Polar Surface Area: 348

Experimental Properties

• Density: 1.79±0.1 g/cm3(Predicted)
• Boiling Point: 1128.4±65.0 °C(Predicted)
• pka: 12.26±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides